3-[(2-methoxyphenyl)methyl]-7-(piperidine-1-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one

• IUPAC Name: 3-[(2-methoxyphenyl)methyl]-7-(piperidine-1-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C22H23N3O3S/c1-28-19-8-4-3-7-16(19)14-25-21(27)17-10-9-15(13-18(17)23-22(25)29)20(26)24-11-5-2-6-12-24/h3-4,7-10,13H,2,5-6,11-12,14H2,1H3,(H,23,29)
• InChI Key: MRLOQAHVFHRWDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3=C(C=C(C=C3)C(=O)N4CCCCC4)NC2=S
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

3-[(2-methoxyphenyl)methyl]-7-(piperidine-1-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antibacterial Activities

Compounds related to 3-[(2-methoxyphenyl)methyl]-7-(piperidine-1-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one have been studied for their antifungal activities. For instance, quinazolinone derivatives have demonstrated significant antifungal potential in research studies, highlighting the potential application of these compounds in developing new antifungal agents (M. Shivan & B. S. Holla, 2011). Additionally, novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4- dihydro-4-quinolinones analogs were synthesized and showed significant antibacterial and antifungal activity, indicating the potential of quinazolinone derivatives in antimicrobial research (Ravinder Nath ANISETTI & M. S. Reddy, 2012).

Anti-inflammatory and Analgesic Properties

Research has also explored the analgesic and anti-inflammatory properties of quinazolinone derivatives. A study synthesized a variety of novel 3-(3-methoxyphenyl)-2-substituted amino-quinazolin-4(3H)-ones and tested them for their analgesic and anti-inflammatory activities. These compounds showed promising results, with some being moderately more potent than reference standards, suggesting their potential application in pain and inflammation management (V. Alagarsamy et al., 2011).

Antihypertensive Activity

Quinazolinone derivatives have also been identified as potential antihypertensive agents. A series of piperidine derivatives with a quinazoline ring system were prepared and tested for their antihypertensive activity, showing significant potential in managing hypertension (H Takai et al., 1986).

Insecticidal Efficacy

The synthesis of novel bis quinazolinone derivatives and their subsequent testing for insecticidal efficacy provide another application of these compounds. These studies found that some synthesized compounds have promising insecticidal activities, opening the door for their potential use in pest control (Manal M. El-Shahawi et al., 2016).